An In-depth Technical Guide to 5-Bromo-2-chlorophenol (CAS: 183802-98-4)
An In-depth Technical Guide to 5-Bromo-2-chlorophenol (CAS: 183802-98-4)
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 5-Bromo-2-chlorophenol (CAS: 183802-98-4), a halogenated aromatic compound with applications as a versatile intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] This document consolidates available data on its physicochemical properties, synthesis, and safety. While specific biological activity and toxicological data for this compound are limited, this guide infers potential characteristics based on the broader classes of bromophenols and chlorophenols. Detailed experimental protocols for its synthesis and proposed analytical methodologies are presented to support further research and development.
Introduction
5-Bromo-2-chlorophenol is a substituted phenolic compound characterized by the presence of both bromine and chlorine atoms on the benzene (B151609) ring. This unique halogenation pattern imparts specific reactivity, making it a valuable building block in organic synthesis.[1] While its primary utility lies in its role as a synthetic intermediate, the biological and toxicological profiles of halogenated phenols are of significant interest to researchers in toxicology and drug discovery. Bromophenols, as a class, are known to exhibit a range of biological activities, including antimicrobial, antioxidant, and anticancer effects.[2][3][4][5] Conversely, chlorophenols are recognized as environmental contaminants with potential for toxicity, including genotoxicity and carcinogenicity.[6][7][8] This guide aims to provide a detailed technical resource for researchers working with or investigating 5-Bromo-2-chlorophenol.
Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-2-chlorophenol is presented in Table 1. This data is essential for its handling, storage, and application in experimental settings.
Table 1: Physicochemical Properties of 5-Bromo-2-chlorophenol
| Property | Value | Reference(s) |
| CAS Number | 183802-98-4 | [9] |
| Molecular Formula | C₆H₄BrClO | [9][10][11] |
| Molecular Weight | 207.45 g/mol | [9][11] |
| Appearance | White to off-white crystalline powder | [12] |
| Melting Point | 54.0-60.0°C | [13] |
| Boiling Point | 234.9 ± 20.0 °C at 760 mmHg | [6] |
| Density | 1.8 ± 0.1 g/cm³ | [6] |
| LogP | 3.13 | [6] |
| Solubility | Sparingly soluble in water | [12] |
Synthesis and Experimental Protocol
The primary route for the synthesis of 5-Bromo-2-chlorophenol involves the demethylation of 5-bromo-2-chloroanisole (B101544).
Synthesis of 5-Bromo-2-chlorophenol from 5-bromo-2-chloroanisole
Reaction Scheme:
Caption: Synthesis of 5-Bromo-2-chlorophenol.
Experimental Protocol:
This protocol is adapted from established literature procedures.
Materials:
-
5-bromo-2-chloroanisole
-
Boron tribromide (BBr₃)
-
Dichloromethane (DCM)
-
2N Sodium hydroxide (B78521) (NaOH) solution
-
2N Hydrochloric acid (HCl)
-
tert-Butyl methyl ether (TBME)
-
Anhydrous sodium sulfate (B86663) (Na₂SO₄)
-
Ice
Procedure:
-
In a round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve 5-bromo-2-chloroanisole in dichloromethane.
-
Cool the solution to 0-5 °C using an ice bath.
-
Slowly add boron tribromide dropwise to the stirred solution.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for approximately 4 hours.
-
Upon reaction completion, carefully pour the mixture into a pre-cooled mixture of 2N NaOH and ice.
-
Wash the aqueous mixture twice with tert-butyl methyl ether.
-
Separate the aqueous phase and acidify it to a suitable pH with 2N HCl.
-
Extract the acidified aqueous phase twice with tert-butyl methyl ether.
-
Combine all organic phases and dry over anhydrous sodium sulfate.
-
Filter the solution and evaporate the solvent under reduced pressure to yield 5-Bromo-2-chlorophenol as colorless crystals.
Characterization: The identity and purity of the synthesized 5-Bromo-2-chlorophenol can be confirmed using the following analytical techniques:
-
¹H-NMR (Proton Nuclear Magnetic Resonance): To confirm the structure of the compound.
-
Mass Spectrometry (MS): To confirm the molecular weight.
Biological and Toxicological Profile
There is a notable lack of specific studies on the biological activity, pharmacology, and toxicology of 5-Bromo-2-chlorophenol. However, insights can be drawn from related compounds.
Potential Biological Activities of Bromophenols
Bromophenols, often isolated from marine sources, have been reported to possess a variety of biological activities, including:
It is plausible that 5-Bromo-2-chlorophenol could exhibit some of these properties, although this requires experimental validation. A study investigating the substrate scope of the bacterial cytochrome P450 enzyme Bmp7 found that 5-bromo-2-chlorophenol was not tolerated by the enzyme, indicating a lack of interaction.[14]
Potential Toxicology of Chlorophenols
Chlorinated phenols are a class of compounds with well-documented toxicity. They are considered environmental pollutants and can pose health risks.[6][7] Potential toxic effects include:
Given its structure, 5-Bromo-2-chlorophenol should be handled with appropriate safety precautions, assuming a toxicological profile similar to other chlorinated phenols.
Safety and Handling
Based on available safety data, 5-Bromo-2-chlorophenol is classified as harmful and an irritant.[9]
GHS Hazard Classifications: [9]
-
Harmful if swallowed (Acute toxicity, oral)
-
Harmful in contact with skin (Acute toxicity, dermal)
-
Causes skin irritation
-
Causes serious eye irritation
-
May cause respiratory irritation
Handling Precautions:
-
Work in a well-ventilated area or a fume hood.
-
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
-
Avoid inhalation of dust and contact with skin and eyes.
-
Store in a cool, dry place away from incompatible materials.
Analytical Methods
While specific validated analytical methods for 5-Bromo-2-chlorophenol are not widely published, standard techniques for the analysis of halogenated phenols can be readily adapted.
Proposed Analytical Workflow
Caption: Proposed Analytical Workflow for 5-Bromo-2-chlorophenol.
6.1.1. Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds like 5-Bromo-2-chlorophenol.
Experimental Protocol Outline:
-
Sample Preparation: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used to isolate the analyte from the sample matrix. Derivatization may be necessary to improve volatility and chromatographic performance.
-
GC Conditions:
-
Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or equivalent).
-
Carrier Gas: Helium.
-
Injector: Split/splitless injector.
-
Oven Program: A temperature gradient program to ensure good separation.
-
-
MS Conditions:
-
Ionization: Electron ionization (EI).
-
Detector: Quadrupole or ion trap mass analyzer.
-
Mode: Full scan for identification and selected ion monitoring (SIM) for quantification.
-
6.1.2. High-Performance Liquid Chromatography (HPLC)
HPLC is a versatile technique suitable for the analysis of a wide range of phenolic compounds.
Experimental Protocol Outline:
-
Sample Preparation: Similar to GC-MS, LLE or SPE can be employed.
-
HPLC Conditions:
-
Column: A reversed-phase C18 column is typically used.
-
Mobile Phase: A gradient of an aqueous buffer (e.g., water with a small amount of acid like formic or phosphoric acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[17]
-
Detector: A UV-Vis or photodiode array (PDA) detector set at the wavelength of maximum absorbance for 5-Bromo-2-chlorophenol.
-
Flow Rate: Typically 0.5-1.5 mL/min.
-
Conclusion
5-Bromo-2-chlorophenol is a valuable synthetic intermediate with well-defined physicochemical properties and established synthesis routes. While there is a significant gap in the literature regarding its specific biological and toxicological profile, the known activities and hazards of related brominated and chlorinated phenols provide a basis for informed handling and potential areas of investigation. This technical guide serves as a foundational resource for researchers, providing essential data and detailed protocols to facilitate further study and application of this compound. Future research should focus on elucidating the specific biological effects and toxicological endpoints of 5-Bromo-2-chlorophenol to fully characterize its potential impact.
References
- 1. 183802-98-4 Cas No. | 5-Bromo-2-chlorophenol | Apollo [store.apolloscientific.co.uk]
- 2. Antioxidant and Anticancer Activities of Synthesized Methylated and Acetylated Derivatives of Natural Bromophenols - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Bromophenols in Marine Algae and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Progress of Bromophenols in Marine Algae from 2011 to 2020: Structure, Bioactivities, and Applications [mdpi.com]
- 5. mdpi.com [mdpi.com]
- 6. researchgate.net [researchgate.net]
- 7. Toxicological profile of chlorophenols and their derivatives in the environment: the public health perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 9. 5-Bromo-2-chlorophenol | C6H4BrClO | CID 820392 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. 5-Bromo-2-chloro-phenol [aobchem.com]
- 11. 5-Bromo-2-chlorophenol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
- 12. guidechem.com [guidechem.com]
- 13. B25452.06 [thermofisher.com]
- 14. pubs.acs.org [pubs.acs.org]
- 15. Fate and Toxicity of Chlorinated Phenols of Environmental Implications: A Review - Europub [europub.co.uk]
- 16. atsdr.cdc.gov [atsdr.cdc.gov]
- 17. Separation of 4-Bromo-2-chlorophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
